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Compound of Interest

Compound Name: 3-Morpholinopropanal

CAS No.: 19851-01-5

Cat. No.: B012511

Get Quote

Executive Technical Summary
3-Morpholinopropanal (also known as 3-morpholinopropionaldehyde) is a pivotal aliphatic

aldehyde intermediate used primarily to introduce the morpholinopropyl motif into drug

candidates. This moiety is highly valued in Central Nervous System (CNS) drug discovery for

its ability to modulate lipophilicity (

) and enhance blood-brain barrier (BBB) permeability while maintaining aqueous solubility via
the basic nitrogen.[1]

CAS Number: 39713-76-3

Molecular Formula: C

H

NO

Molecular Weight: 143.18 g/mol
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Key Reactivity: Electrophilic carbonyl center susceptible to reductive amination;

-amino functionality prone to oxidation or polymerization.

The "Ghost" Intermediate
Researchers often struggle to find this compound in standard catalogs (Sigma, Fisher) as a

bulk stock item. Reason: Aliphatic

-amino aldehydes are chemically labile. They are prone to:

Oxidation: Rapid conversion to 3-morpholinopropanoic acid upon air exposure.

Polymerization: Aldol-like self-condensation.

Hydration: Formation of gem-diols in aqueous media.

Strategic Implication: Sourcing strategies must pivot from "bulk procurement" to "just-in-time"

synthesis or custom manufacturing.

Supply Landscape & Procurement Strategy
Due to the stability profile, the supply chain is tiered by "Ready-to-Ship" precursors vs. "Make-

to-Order" finished product.

Tier 1: Custom Synthesis & Specialized Building Blocks
These suppliers possess the infrastructure to synthesize and ship unstable aldehydes under

inert atmosphere (Argon/Nitrogen) or provide the stable acetal protected form.
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Supplier Type Strategic Value

Enamine Global CRO

High. Likely offers the

compound as part of their

"REAL" (Readily Accessible)

database or as a custom

synthesis project. Excellent for

library synthesis.

Combi-Blocks Specialist

High. Known for stocking

heterocyclic building blocks.

Often lists the acetal precursor

(e.g., 3-morpholinopropanal

diethyl acetal).

Wuxi AppTec CDMO

Medium. Best for kilogram-

scale GMP batches where the

aldehyde is generated and

immediately consumed in a

telescope process.

Sigma-Aldrich Distributor

Low (Direct). Rarely stocks the

free aldehyde. Primary source

for precursors (Morpholine,

Acrolein, 3-

Morpholinopropanol).

Tier 2: The "Precursor" Route (Recommended)
For most research labs, buying the stable precursor and generating the aldehyde in situ is the

gold standard for purity and reproducibility.

Key Precursors to Stock:

3-Morpholinopropanol (CAS 4441-30-9): Stable liquid. Requires oxidation (Swern/Dess-

Martin) to yield the aldehyde.

3-Morpholinopropanal diethyl acetal (CAS 100-00-0 equivalent structure): Requires mild

acid hydrolysis to release the aldehyde.
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Acrolein (CAS 107-02-8) + Morpholine (CAS 110-91-8): For de novo synthesis (Michael

Addition).

Technical Workflows & Protocols
Workflow A: In Situ Generation via Michael Addition
This is the most cost-effective method for generating fresh 3-Morpholinopropanal for

immediate use in reductive amination.

Mechanism: Conjugate addition of a secondary amine (morpholine) to an

-unsaturated aldehyde (acrolein).

Experimental Protocol
Scale: 10 mmol

Safety Warning: Acrolein is highly toxic and a lachrymator. Work in a fume hood.

Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

addition funnel. Flush with N

.

Solvent: Add Dichloromethane (DCM) (20 mL) and Morpholine (0.87 g, 10 mmol). Cool to

0°C (ice bath).

Addition: Dropwise add Acrolein (0.62 g, 11 mmol, 1.1 eq) diluted in 5 mL DCM over 15

minutes. Control exotherm.

Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 1 hour.

Validation: Take a 50

L aliquot, dilute in CDCl

. Check

H NMR for disappearance of vinyl protons (acrolein) and appearance of the aldehyde triplet
at
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~9.8 ppm.

Usage: The resulting solution of 3-Morpholinopropanal is used directly in the next step

(e.g., reductive amination) without isolation to prevent decomposition.

Workflow B: Reductive Amination (Drug Synthesis)
Once generated, the aldehyde is coupled with a primary amine (Drug-NH

) to install the side chain.

Coupling: To the DCM solution from Workflow A, add the Target Amine (10 mmol) and Acetic

Acid (1.2 eq) to catalyze imine formation. Stir 2 hours.

Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (15 mmol, 1.5 eq). STAB

is preferred over NaCNBH

for safety and selectivity.

Quench: After 12 hours, quench with sat. NaHCO

. Extract with DCM.[2]

Purification: The basic morpholine tail allows easy purification. Wash organic layer with water

(removes neutral impurities). Extract product into 1M HCl (aqueous), wash aqueous layer

with ether, then basify aqueous layer (pH 10) and extract back into DCM.

Visualizing the Critical Path
The following diagram illustrates the decision logic for sourcing versus synthesizing, ensuring

the integrity of the downstream application.
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Caption: Strategic decision tree for sourcing 3-Morpholinopropanal, highlighting the "Make vs.

Buy" pathways based on stability constraints.

Quality Control & Validation Data
When synthesizing or receiving a custom batch, validation is non-negotiable.

Analytical Method Expected Signal Diagnostic Value

H NMR (CDCl

)

Triplet at

9.7-9.8 ppm (CHO)

Confirms aldehyde presence.

Absence indicates oxidation to

acid.

H NMR (CDCl

)

Multiplet at

2.4-2.7 ppm (CH

-N)

Confirms morpholine ring

integrity.

TLC (Silica) Stain with Ninhydrin or KMnO
Aldehydes stain rapidly. Check

for baseline streak

(acid/polymer).

GC-MS M+ peak at 143 m/z

rapid purity check. Note: Inject

cold to prevent thermal

degradation.

Storage Protocol (Critical)
If you must store the isolated aldehyde:

Atmosphere: Seal under Argon.

Temperature: -20°C or -80°C.

Additive: Some suppliers add 0.1% hydroquinone as a stabilizer against polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC
[pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Strategic Sourcing & Technical Utilization Guide: 3-
Morpholinopropanal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012511/docs#strategic-sourcing-technical-utilization-
guide-3-morpholinopropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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